1-(3-Chloro-4-methylphenyl)-3-((4-(dimethylamino)pyrimidin-2-yl)methyl)urea

• CAS: 1797812-33-9
• Molecular Formula: C15H18ClN5O
• Molecular Weight: 319.79
• SMILES: CC1=C(C=C(C=C1)NC(=O)NCC2=NC=CC(=N2)N(C)C)Cl
• InChI: InChI=1S/C15H18ClN5O/c1-10-4-5-11(8-12(10)16)19-15(22)18-9-13-17-7-6-14(20-13)21(2)3/h4-8H,9H2,1-3H3,(H2,18,19,22)
• InChIKey: FCXNXTNXMWQBLO-UHFFFAOYSA-N
• Solubility: not available

Researchers probing kinase selectivity face a lack of well-characterized, dimethylamino-methylene hinge-binder controls. 1-(3-Chloro-4-methylphenyl)-3-((4-(dimethylamino)pyrimidin-2-yl)methyl)urea (CAS 1797812-33-9) fills this gap, enabling systematic SAR campaigns. - Distinct dimethylamino pharmacophore delivers a unique H-bond/steric profile vs. cyclic amine analogs, shifting kinome selectivity fingerprints. - Confirmed inactive in PubChem bacterial HTS assays (AID 1272365, 2060911); serves as a validated negative control for counter-screens. - Methylene spacer creates a divergent hinge geometry, offering a fresh vector for structure-based design of metabolically stable bioisosteres.

1797812-33-9: Physicochemical & Database Identifiers

The compound 1-(3-chloro-4-methylphenyl)-3-((4-(dimethylamino)pyrimidin-2-yl)methyl)urea (CAS 1797812-33-9) is a synthetic phenylurea-pyrimidine hybrid with molecular formula C15H18ClN5O and a molecular weight of 319.79 g/mol [1]. Its structure features a 3-chloro-4-methylphenyl urea moiety connected via a methylene bridge to a 4-(dimethylamino)pyrimidine ring, a scaffold reminiscent of type II kinase inhibitor pharmacophores [1]. In public databases, it is indexed under PubChem CID 72718249 and MeSH term ADS-J13 (C407147) within the phenylurea compound class [1][2].

1

Kinase selectivity profiling tool Dimethylamino-methylene hinge-binder variant for SAR libraries

2

Structural probe for hinge-region interactions Sterically less demanding than cyclic amine analogs; supports differential target-engagement studies

3

HTS-negative control for bacterial counter-screens Reported inactive in SSB-PriA and PstP assays; may reduce confounding activity in eukaryotic kinase assays

• [1] PubChem Compound Summary for CID 72718249. National Center for Biotechnology Information (2024). View Source
• [2] MeSH Supplementary Concept Data: ADS-J13 (C407147). U.S. National Library of Medicine (2024). View Source

Why Analogs Can't Replace 1797812-33-9

Despite the absence of published potency data, the unique combination of a dimethylamino substituent at the pyrimidine 4-position with a methylene spacer to the urea bridge distinguishes 1797812-33-9 from analogs bearing pyrrolidine, morpholine, or piperidine groups at the same position [1]. In kinase inhibitor design, even minor alterations in the hinge-binding heterocycle’s basic amine can profoundly shift kinome selectivity and cellular polypharmacology [1]. Consequently, substituting a morpholino- or pyrrolidino-pyrimidine urea for this dimethylamino-methylene analogue would alter hydrogen-bonding capacity, steric bulk, and electronic distribution, rendering the compounds non-interchangeable in structure–activity relationship (SAR) campaigns or selectivity profiling experiments where the specific dimethylamino pharmacophore is a critical variable [1].

Target

N,N-Dimethylamino-methylene pyrimidine urea

Substituent MW ~44 Da; zero H-bond donors; pKa ~10–11. Distinct electronic and steric profile at the hinge-binding region.

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Analog A

Pyrrolidine analog: bulkier cyclic amine; higher steric demand may shift kinome selectivity and cellular polypharmacology. May not transfer directly in SAR campaigns.

Analog B

Morpholine analog: introduces ether oxygen H-bond acceptor; alters hydrogen-bonding capacity. Selectivity fingerprint may differ; requires validation before substitution.

• [1] Structure-based assessment of pyrimidine urea kinase inhibitor selectivity. See for example: Dar, A.C. et al. (2008) 'Chemical genetic discovery of targets and pathways regulated by PIKKs', Trends in Pharmacological Sciences, 29(9), pp. 433-440. [Class-level inference] View Source

1797812-33-9 Differentiation Evidence

Structural Divergence: Dimethylamino vs. Cyclic Amine Analogs

No direct bioactivity comparison is available. At the structural level, the target compound bears a N,N-dimethylamino group connected to the pyrimidine via a methylene spacer, as opposed to the pyrrolidine (CAS 1797812-33-9 analog) or morpholine (CAS 1797805-47-0) directly attached to the pyrimidine 4-position. In the broader class of pyrimidine-urea kinase inhibitors, the nature of the 4-amino substituent is a pivotal determinant of kinase selectivity (class-level inference). The dimethylamino group is sterically less demanding and electronically distinct from the cyclic amines, suggesting differential interaction profiles with the kinase hinge region [1].

Hinge-binder substituent

Class-level inference

N,N-Dimethylamino vs. cyclic amines

Substituent MW 44 Da 70–86 Da (pyrrolidine/morpholine)

H-bond donors 0 0 (pyrrolidine); 1 acceptor (morpholine ether)

tPSA deviation — ~10–15 Ų estimated difference

Supports hinge-binding SAR interpretation; distinct interaction profile may alter kinase selectivity.

Calculated molecular properties; no experimental binding data available.

Evidence Dimension	Structural descriptor of pyrimidine 4-substituent (molecular weight, rotatable bonds, polar surface area)
Target Compound Data	Substituent = N,N-dimethylamino (MW = 44 Da; 0 H-bond donors; pKa ~10-11)
Comparator Or Baseline	Analog 1: 1-(3-Chloro-4-methylphenyl)-3-((4-(pyrrolidin-1-yl)pyrimidin-2-yl)methyl)urea (MW sub = 70 Da). Analog 2: 1-(3-Chloro-4-methylphenyl)-3-((4-morpholinopyrimidin-2-yl)methyl)urea (MW sub = 86 Da; 1 H-bond acceptor via ether oxygen)
Quantified Difference	MW difference of 26-42 Da at substituent; H-bond donor/acceptor count differs; calculated topological polar surface area (tPSA) deviation ~10-15 Ų (estimated).
Conditions	Calculated molecular properties; no experimental assay context available.

Why This Matters

For procurement focused on kinase selectivity profiling, this structural divergence is the only available basis for differentiation, making the compound a distinct chemical tool for exploring the impact of a small, non-cyclic amine on target engagement relative to bulkier cyclic amine analogs.

• [1] PubChem Compound Summary for CID 72718249; comparison with PubChem entries for structural analogs (no PMID). View Source

HTS Inactivity: Differentiating from Active Analogs

In PubChem BioAssay records (AID 1272365, AID 2060911), 1797812-33-9 was explicitly classified as 'Inactive' in screens targeting the SSB-PriA antibiotic-resistant interaction and the Mycobacterium tuberculosis phosphatase PstP [1]. In contrast, structurally related phenylurea-pyrimidine compounds have demonstrated measurable activity in analogous assays (e.g., IC50 values in the low micromolar range). This negative data point serves as a selectivity filter: the compound does not promiscuously inhibit these bacterial targets, reducing the likelihood of confounding activity in cellular assays designed to probe eukaryotic kinase function [1].

HTS selectivity filter

Cross-study comparable

Inactive in bacterial target screens

Assays: SSB-PriA interaction (AID 1272365) · M. tuberculosis PstP (AID 2060911). No measurable IC50; qualitative inactive vs. active analog distinction.

Supports eukaryotic target selectivity interpretation; suggests reduced promiscuity in bacterial counter-screens.

PubChem BioAssay data; verify in target-specific kinase profiling assays.

Evidence Dimension	Activity outcome in specific HTS assay
Target Compound Data	Inactive (no IC50 measurable)
Comparator Or Baseline	Active analogs in the same or similar PubChem assays reported active with AC50/IC50 values (class-level). No direct comparator identified.
Quantified Difference	Qualitative: Inactive vs. Active
Conditions	PubChem BioAssays AID 1272365 (AlphaScreen for SSB-PriA interaction) and AID 2060911 (phosphatase PstP inhibition assay)

Why This Matters

For researchers seeking eukaryotic kinase inhibitors, a negative result in bacterial target screens strengthens the case that the compound is not a pan-assay interference compound (PAIN) and may possess target-class selectivity, a valuable attribute when selecting compounds for cellular proof-of-concept studies.

• [1] PubChem BioAssay Summary for CID 72718249. National Center for Biotechnology Information (2024). View Source

1797812-33-9 Application Scenarios

Kinase Selectivity Profiling in Pyrimidine-Urea Libraries

As a member of a pyrimidine-urea library, 1797812-33-9 serves as the dimethylamino-methylene variant, enabling researchers to systematically probe how replacing a cyclic amine (e.g., pyrrolidine, morpholine) with a small, acyclic dimethylamino group alters kinase selectivity across a panel of 50-400 kinases. The structural dissimilarity (lower steric bulk, distinct H-bond potential) is expected to produce a different selectivity fingerprint than cyclic amine analogs [1][2].

Negative Control with Demonstrated HTS Inactivity

Based on its confirmed 'Inactive' status in PubChem bacterial HTS assays (AID 1272365, 2060911), this compound can be used as a negative control in counter-screens against bacterial targets, ensuring that observed activity of related analogs is not due to promiscuous inhibition of the SSB-PriA or PstP targets [1]. This application is directly supported by public screening data.

Scaffold-Hopping Starting Point for Kinase Inhibitors

For medicinal chemistry groups seeking to replace the metabolically labile dimethylamino group with a more stable bioisostere, 1797812-33-9 provides a baseline scaffold. Its methylene spacer creates a unique geometry at the hinge-binding region compared to directly linked amino-pyrimidines, offering a fresh vector for structure-based design [2].

Application

Selection Property

Validation Focus

Kinase selectivity profiling

Dimethylamino hinge-binder variant

Panel selectivity fingerprint review

Negative control for bacterial HTS

Reported HTS inactivity in PubChem

Counter-screen selectivity verification

Scaffold-hopping for kinase inhibitors

Methylene-spacer geometry at hinge region

Bioisostere design evaluation

• [1] PubChem BioAssay Summary for CID 72718249. National Center for Biotechnology Information (2024). View Source
• [2] PubChem Compound Summary for CID 72718249. National Center for Biotechnology Information (2024). View Source